Cas no 2915-15-3 (4-Chloro-2-methyl-6-phenylpyrimidine)

4-Chloro-2-methyl-6-phenylpyrimidine is a heterocyclic organic compound featuring a pyrimidine core substituted with chloro, methyl, and phenyl functional groups. This structure imparts versatility as a key intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients. The chloro group enhances reactivity, facilitating nucleophilic substitution reactions, while the phenyl and methyl substituents contribute to steric and electronic modulation. Its well-defined molecular framework ensures consistent performance in cross-coupling and functionalization reactions. The compound is characterized by high purity and stability, making it suitable for rigorous synthetic applications. Its utility in medicinal chemistry is underscored by its role in constructing biologically active pyrimidine derivatives.

4-Chloro-2-methyl-6-phenylpyrimidine structure

2915-15-3 structure

Product Name:4-Chloro-2-methyl-6-phenylpyrimidine

CAS No:2915-15-3

MF:C₁₁H₉ClN₂

MW:204.655561208725

MDL:MFCD00297223

CID:1440441

Update Time:2025-06-13

4-Chloro-2-methyl-6-phenylpyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-chloro-2-methyl-6-phenylpyrimidine
- 4-chloro-2-methyl-6-phenyl-pyrimidine
- 5-Nitro-4-chlor-chinaldin
- SureCN3763346
- AC1NOAD2
- AC1Q2P67
- F1901-0064
- 4-chloro-2-methyl-6-nitro-quinoline
- SBB038067
- ZINC02171927
- 4-Chlor-2-methyl-6-nitro-chinolin
- CTK4B2031
- 4-chloro-2-methyl-6-phenyl-pyrimidine; 5-Nitro-4-chlor-chinaldin; SureCN3763346; AC1NOAD2; AC1Q2P67; F1901-0064; 4-chloro-2-methyl-6-nitro-quinoline; SBB038067; ZINC02171927; 4-Chlor-2-methyl-6-nitro-chinolin; CTK4B2031;
- MKRVYJDOHARDKT-UHFFFAOYSA-N
- 2-methyl-4-chloro-6-phenylpyrimidine
- 6-chloro-2-methyl-4-phenylpyrimidine
- AK601639
- ST50403457
- 4-Chloro-2-methyl-6-phenylpyrimidine
- MDL： MFCD00297223
- Inchi： 1S/C11H9ClN2/c1-8-13-10(7-11(12)14-8)9-5-3-2-4-6-9/h2-7H,1H3
- InChI Key： MKRVYJDOHARDKT-UHFFFAOYSA-N
- SMILES： ClC1=CC(C2C=CC=CC=2)=NC(C)=N1

Computed Properties

Exact Mass: 204.04557
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 180
Topological Polar Surface Area: 25.8

Experimental Properties

PSA: 25.78

4-Chloro-2-methyl-6-phenylpyrimidine Pricemore >>

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Chemenu	CM251955-1g	4-Chloro-2-methyl-6-phenylpyrimidine	2915-15-3	97%	1g	$184	2021-08-04
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